N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide

• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H16N2O3S/c1-3-14(18)16-10-6-7-11(12(9-10)20-2)17-15(19)13-5-4-8-21-13/h4-9H,3H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: WVVQFIXVGAYTON-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=C(C=C1)NC(=O)C2=CC=CS2)OC

Description

N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide, also known as MPPT, is a compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. MPPT belongs to the class of compounds known as benzamide derivatives and has been found to possess a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide is not fully understood. However, it is believed that N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide exerts its effects by inhibiting the activity of specific enzymes in the body. These enzymes are involved in various cellular processes, including cell division and inflammation. By inhibiting the activity of these enzymes, N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide may be able to prevent the growth of cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects:
N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide has been found to possess a range of biochemical and physiological effects. In addition to its anti-tumor and anti-inflammatory activity, N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide has also been found to possess antioxidant activity. This may be due to its ability to scavenge free radicals in the body, which can cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide in lab experiments is its relatively low toxicity. This makes it a suitable candidate for use in cell culture studies and in vivo animal studies. Additionally, N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide is relatively easy to synthesize, which makes it a cost-effective compound for use in research. However, one of the limitations of using N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide in lab experiments is its limited solubility in water. This can make it difficult to administer the compound to cells or animals in a controlled manner.

Future Directions

There are several areas of future research that could be explored with regards to N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide. One potential area of research is the development of more efficient synthesis methods for N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide. Additionally, further investigation is needed to fully understand the mechanism of action of N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide and its effects on specific enzymes in the body. Finally, the potential therapeutic applications of N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide in other areas of research, such as neurodegenerative diseases, should be explored.

Synthesis Methods

The synthesis of N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide involves the reaction of 2-methoxy-4-(propanoylamino)benzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-aminothiophene to yield the final product, N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide. The synthesis of N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide is a multi-step process that requires careful attention to detail and is typically carried out under controlled conditions.

Scientific Research Applications

N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide has been found to have potential therapeutic applications in a range of scientific research areas. One of the primary applications of N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide is in the field of cancer research. N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide has been found to possess anti-tumor activity and has been shown to inhibit the growth of various cancer cell lines. Additionally, N-[2-methoxy-4-(propanoylamino)phenyl]thiophene-2-carboxamide has been found to have anti-inflammatory activity and has been investigated for its potential use in the treatment of inflammatory diseases such as arthritis.